Cas no 500794-88-7 (TR antagonist 1)

• Product Name: TR antagonist 1
• CAS No: 500794-88-7
• Molecular Formula: C₂₅H₂₃Br₂NO₄
• Molecular Weight: 561.262425661087
• CID: 4654264

TR antagonist 1 Properties

Names and Identifiers

• TR antagonist 1
• thyromimetic, 6
• JMC496635 Compound 6
• BDBM18886
• 3-{3,5-dibromo-4-[4-hydroxy-3-(propan-2-yl)-5-[(E)-2-(pyridin-4-yl)ethenyl]phenoxy]phenyl}propanoic acid
• 3-{3,5-dibromo-4-[4-hydroxy-3-isopropyl-5-((E)-2-pyridin-4-yl-vinyl)phenoxy]phenyl}propionic acid

• InChIKey： JFQSWHAFVANRQE-HWKANZROSA-N
• Inchi： 1S/C25H23Br2NO4/c1-15(2)20-14-19(13-18(24(20)31)5-3-16-7-9-28-10-8-16)32-25-21(26)11-17(12-22(25)27)4-6-23(29)30/h3,5,7-15,31H,4,6H2,1-2H3,(H,29,30)/b5-3+
• SMILES： BrC1C=C(C=C(C=1OC1C=C(/C=C/C2C=CN=CC=2)C(=C(C=1)C(C)C)O)Br)CCC(=O)O

Computed Properties

• Exact Mass: 560.99733g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 8
• Monoisotopic Mass: 558.99938g/mol
• Heavy Atom Count: 32
• Complexity: 613
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.6
• Topological Polar Surface Area: 79.6
• Molecular Weight: 561.3g/mol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers Bromodiphenyl ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromodiphenyl ethers